Cas no 834895-50-0 (Methanone, (4-chloro-3-methoxyphenyl)phenyl-)

• Product Name: Methanone, (4-chloro-3-methoxyphenyl)phenyl-
• CAS No: 834895-50-0
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 670547
• PubChem ID: 12179744
• Update Time: 2025-04-19

Methanone, (4-chloro-3-methoxyphenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chloro-3-methoxyphenyl)phenyl-
• (4-chloro-3-methoxyphenyl)-phenylmethanone
• DTXSID00479358
• 834895-50-0
• SCHEMBL15906544
• AKOS018255716

• Inchi： 1S/C14H11ClO2/c1-17-13-9-11(7-8-12(13)15)14(16)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： YCEODVXNNRBYHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.0447573g/mol
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų